Cas no 4780-07-8 (1H-2-Benzopyran-1,3(4H)-dione, 4-methyl-)

• Product Name: 1H-2-Benzopyran-1,3(4H)-dione, 4-methyl-
• CAS No: 4780-07-8
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 1518280
• PubChem ID: 13222083
• Update Time: 2025-05-30

1H-2-Benzopyran-1,3(4H)-dione, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1,3(4H)-dione, 4-methyl-
• 4780-07-8
• 4-Methyl-3,4-dihydro-1H-2-benzopyran-1,3-dione
• 4-Methylisochroman-1,3-dione

• Inchi： 1S/C10H8O3/c1-6-7-4-2-3-5-8(7)10(12)13-9(6)11/h2-6H,1H3
• InChI Key： CHZWYKFYBOPDGU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(C1=O)C)=O

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on 1H-2-Benzopyran-1,3(4H)-dione, 4-methyl-

Professional Introduction to 1H-2-Benzopyran-1,3(4H)-dione, 4-methyl- (CAS No. 4780-07-8)

1H-2-Benzopyran-1,3(4H)-dione, 4-methyl-, identified by its Chemical Abstracts Service (CAS) number 4780-07-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic lactone derivative has garnered considerable attention due to its structural complexity and versatile biological activities. The presence of a benzopyran core, combined with a methyl-substituted dione moiety, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and medicinal chemistry applications.

The benzopyran scaffold is a prominent motif in natural products and pharmacologically active molecules. Its aromatic system contributes to stability and bioavailability, while the lactone ring introduces functionality that can interact with biological targets. Specifically, the 1,3(4H)-dione structure in 1H-2-Benzopyran-1,3(4H)-dione, 4-methyl- creates a conjugated system capable of participating in hydrogen bonding and metal coordination, enhancing its potential as a pharmacophore. The 4-methyl substitution further modulates the compound's reactivity and binding affinity, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in 1H-2-Benzopyran-1,3(4H)-dione, 4-methyl- due to its reported biological activities. Studies have demonstrated its potential in modulating various cellular pathways, including inflammation and oxidative stress. For instance, research has indicated that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. These findings align with the broader trend in drug development toward targeting inflammatory pathways to treat chronic diseases like arthritis and cardiovascular disorders.

Moreover, the benzopyran core has been implicated in several pharmacological contexts beyond anti-inflammation. Its structural similarity to natural products like flavonoids suggests potential roles in antioxidant and anticancer applications. Preliminary studies on 1H-2-Benzopyran-1,3(4H)-dione, 4-methyl- have shown promising results in inhibiting the proliferation of certain cancer cell lines by disrupting critical signaling cascades. These effects are attributed to the compound's ability to interact with intracellular targets such as kinases and transcription factors.

The synthesis of 1H-2-Benzopyran-1,3(4H)-dione, 4-methyl- represents a fascinating challenge for organic chemists due to its rigid heterocyclic framework. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions followed by functional group modifications. Advances in catalytic methods have recently enabled more efficient access to this scaffold, reducing both reaction times and waste generation. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the methyl group at the 4-position with high selectivity.

The pharmaceutical industry has leveraged these synthetic advancements to explore libraries of 1H-2-Benzopyran-1,3(4H)-dione derivatives for drug discovery programs. High-throughput screening (HTS) techniques have been particularly valuable in identifying lead compounds with enhanced potency and selectivity. Computational modeling has also played a crucial role in predicting binding affinities and optimizing molecular structures before experimental validation.

From a biochemical perspective, the mechanism of action of 1H-2-Benzopyran-1,3(4H)-dione, 4-methyl- remains an active area of investigation. Structural biology techniques such as X-ray crystallography and NMR spectroscopy have been instrumental in elucidating how this compound interacts with biological targets at the atomic level. These studies not only provide insights into its therapeutic potential but also inform the design of next-generation analogs with improved pharmacokinetic profiles.

The environmental impact of synthesizing and utilizing 1H-2-Benzopyran-1,3(4H)-dione derivatives is another consideration that has gained traction in recent years. Green chemistry principles have guided efforts to develop sustainable synthetic protocols that minimize hazardous waste and energy consumption. For instance, solvent-free reactions and biocatalytic transformations have been explored as alternatives to traditional methods.

In conclusion,1H-2-Benzopyran-1,3(4H)-dione, particularly its methyl-substituted variant (CAS No. 4780-07-8), represents a compelling subject of study in medicinal chemistry. Its unique structural features combined with demonstrated biological activities position it as a promising candidate for therapeutic development. As research continues to uncover new synthetic strategies and mechanistic insights, this compound is poised to contribute significantly to future advancements in pharmaceutical science.